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Compound of Interest

2-(5-Mercaptotetrazole-1-
Compound Name:
yl)ethanol

Cat. No.: B113457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the physical properties, specifically the
melting and boiling points, of 2-(5-Mercaptotetrazole-1-yl)ethanol (CAS: 56610-81-2). This
compound is a notable intermediate in the synthesis of pharmaceuticals, such as the beta-
lactam antibiotic Flomoxef.[1] Understanding its physical characteristics is crucial for its
application in synthetic chemistry and drug development processes.

Physicochemical Data

The melting and boiling points of 2-(5-Mercaptotetrazole-1-yl)ethanol are summarized below.
These parameters are critical for determining purity, reaction conditions, and storage protocols.

Property Value Notes

The range suggests a typical

Melting Point 132-139°CJ[2][3][4] purity level for a solid organic
compound.
Boiling Point 221.4°C[2][3] At a pressure of 760 mmHg.[2]

Experimental Protocols
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While the specific experimental details for the determination of the cited melting and boiling
points for 2-(5-Mercaptotetrazole-1-yl)ethanol are not available in the provided literature,
standard methodologies for such determinations are well-established.

General Protocol for Melting Point Determination:

A common method for determining the melting point of a solid organic compound is using a
melting point apparatus.

Sample Preparation: A small, dry sample of the crystalline compound is packed into a
capillary tube.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a controlled rate.

e Observation: The temperature at which the substance first begins to melt and the
temperature at which the substance is completely liquid are recorded. This range is the
melting point of the sample.

General Protocol for Boiling Point Determination:

The boiling point of a liquid can be determined using a distillation apparatus or a specialized
micro boiling point apparatus.

o Apparatus Setup: The liquid is placed in a distillation flask with a boiling chip. A thermometer
is positioned so that the top of the bulb is level with the side arm of the distillation flask.

e Heating: The flask is heated gently.

o Observation: The temperature is recorded when the liquid is boiling and a stable ring of
condensate is observed on the thermometer bulb. This temperature is the boiling point at the
given atmospheric pressure.

Logical Workflow: Synthesis of a Target Molecule

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b113457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates a generalized workflow for the synthesis of a target molecule
where 2-(5-Mercaptotetrazole-1-yl)ethanol serves as a key intermediate. This process is
fundamental in multi-step organic synthesis, particularly in the pharmaceutical industry.

Initial Synthesis Step(s)

Click to download full resolution via product page

Caption: A logical workflow for multi-step organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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